Cas no 110841-07-1 (Bicyclo[1.1.0]butane-1-carboxylic acid, 3-(1,1-dimethylethyl)-, methylester)

• Product Name: Bicyclo[1.1.0]butane-1-carboxylic acid, 3-(1,1-dimethylethyl)-, methylester
• CAS No: 110841-07-1
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 1195475
• Update Time: 2024-08-05

Bicyclo[1.1.0]butane-1-carboxylic acid, 3-(1,1-dimethylethyl)-, methylester Chemical and Physical Properties

Names and Identifiers

• Bicyclo[1.1.0]butane-1-carboxylic acid, 3-(1,1-dimethylethyl)-, methylester
• Bicyclo[1.1.0]butane-1-carboxylic acid, 3-(1,1-dimethylethyl)-, methyl ester

• Inchi： 1S/C10H16O2/c1-8(2,3)10-5-9(10,6-10)7(11)12-4/h5-6H2,1-4H3
• InChI Key： WIXQHYQHKOMOPN-UHFFFAOYSA-N
• SMILES： C12(C(OC)=O)C(C(C)(C)C)(C1)C2

Computed Properties

• Exact Mass: 168.11508

Experimental Properties

• Density: 1.157±0.06 g/cm3(Predicted)
• Boiling Point: 166.5±8.0 °C(Predicted)
• PSA: 26.3